Cas no 1638768-80-5 (cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid)

• Product Name: cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid
• CAS No: 1638768-80-5
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 4610302
• PubChem ID: 93502926
• Update Time: 2025-10-29

cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cyclopropanecarboxylic acid, 2-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, (1R,2S)-rel-
• cis-2-(((tert-Butoxycarbonyl)amino)methyl)cyclopropanecarboxylic acid
• (1S,2R)-2-(((tert-butoxycarbonyl)amino)methyl)cyclopropane-1-carboxylic acid
• cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid
• rac-(1R,2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid
• (1S,2R)-2-(((tert-butoxycarbonyl)amino)methyl)cyclopropane-1-carboxylicacid
• 1638768-80-5
• 1932048-41-3
• MFCD28501611
• rac-(1R,2S)-2-({[(tert-butoxy)carbonyl]amino}methyl)cyclopropane-1-carboxylic acid, cis
• AT35270
• (1S,2R)-2-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclopropane-1-carboxylic Acid
• (1S,2R)-2-(((tert-Butoxycarbonyl)amino)methyl)cyclopropanecarboxylic acid
• EN300-384291
• (1S,2R)-2-{[(tert-butoxycarbonyl)amino]methyl}cyclopropane-1-carboxylic acid
• E84934

• Inchi： 1S/C10H17NO4/c1-10(2,3)15-9(14)11-5-6-4-7(6)8(12)13/h6-7H,4-5H2,1-3H3,(H,11,14)(H,12,13)/t6-,7-/m1/s1
• InChI Key： ZVABYODYESELSO-RNFRBKRXSA-N
• SMILES： [C@@H]1(C(O)=O)C[C@@H]1CNC(OC(C)(C)C)=O

Computed Properties

• Exact Mass: 215.11575802g/mol
• Monoisotopic Mass: 215.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 75.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid

Introduction to cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid (CAS No. 1638768-80-5)

cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid (CAS No. 1638768-80-5) is a versatile compound that has gained significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique cyclic structure and the presence of a tert-butoxycarbonyl (Boc) protecting group, which makes it an important intermediate in the synthesis of various biologically active molecules.

The cis configuration of the cyclopropane ring imparts specific stereochemical properties to the molecule, which can influence its reactivity and biological activity. The Boc protecting group, attached to the amino group, ensures that the nitrogen remains unreactive during synthetic transformations, allowing for selective functionalization at other sites of the molecule. This feature is particularly valuable in multistep syntheses where controlled reactivity is essential.

Recent studies have highlighted the potential applications of cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound serves as a key intermediate in the synthesis of a new class of inhibitors targeting protein-protein interactions (PPIs). These inhibitors have shown promise in treating various diseases, including cancer and neurodegenerative disorders.

In another notable research effort, scientists at a leading pharmaceutical company utilized cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid to develop a series of peptidomimetics with enhanced cell permeability and stability. These peptidomimetics were designed to mimic the structure and function of natural peptides but with improved pharmacological properties. The results demonstrated that these compounds exhibited potent activity against specific targets, making them potential candidates for further drug development.

The synthetic versatility of cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid has also been explored in the context of combinatorial chemistry. Researchers have employed this compound as a building block in high-throughput screening campaigns to identify novel bioactive molecules. By systematically varying functional groups attached to the cyclopropane ring and the amino moiety, they were able to generate a diverse library of compounds with a wide range of biological activities.

Moreover, cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid has been used in the synthesis of prodrugs designed to improve the pharmacokinetic properties of existing drugs. Prodrugs are inactive derivatives that are converted into their active forms within the body through metabolic processes. By incorporating this compound into prodrug designs, researchers have been able to enhance drug solubility, stability, and bioavailability, thereby improving therapeutic outcomes.

The safety and environmental impact of cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid have also been thoroughly evaluated. Studies have shown that this compound is stable under standard laboratory conditions and does not pose significant hazards when handled properly. However, as with any chemical compound, appropriate safety measures should be followed during its use and storage.

In conclusion, cis-2-[(tert-butoxycarbonylamino)methyl]cyclopropanecarboxylic acid (CAS No. 1638768-80-5) is a valuable compound with diverse applications in organic synthesis and pharmaceutical research. Its unique structural features and synthetic versatility make it an essential tool for developing novel therapeutic agents and advancing our understanding of complex biological systems. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.